Cas no 1005299-12-6 (N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide)

N-[1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide is a synthetic organic compound featuring a tetrahydroquinoline core functionalized with a benzenesulfonyl group and a 2,6-dimethoxybenzamide moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug discovery. The benzenesulfonyl group enhances stability and modulates solubility, while the dimethoxybenzamide fragment may contribute to binding interactions with biological targets. The compound's well-defined molecular architecture allows for precise modifications, making it suitable for structure-activity relationship studies. Its synthetic accessibility and functional group compatibility further support its use in developing pharmacologically active agents.

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide structure

1005299-12-6 structure

Product Name:N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide

CAS No:1005299-12-6

MF:C₂₄H₂₄N₂O₅S

MW:452.522765159607

CID:5508089

Update Time:2025-10-28

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-2,6-dimethoxybenzamide
- N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide
- Inchi： 1S/C24H24N2O5S/c1-30-21-11-6-12-22(31-2)23(21)24(27)25-18-14-13-17-8-7-15-26(20(17)16-18)32(28,29)19-9-4-3-5-10-19/h3-6,9-14,16H,7-8,15H2,1-2H3,(H,25,27)
- InChI Key： LNSCATKXSMCAPC-UHFFFAOYSA-N
- SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=CC=C1)(=O)=O)(=O)C1=C(OC)C=CC=C1OC

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2051-0016-2μmol	N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide	1005299-12-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2051-0016-5μmol	N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide	1005299-12-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2051-0016-10μmol	N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide	1005299-12-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F2051-0016-20μmol	N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide	1005299-12-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F2051-0016-1mg	N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide	1005299-12-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2051-0016-2mg	N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide	1005299-12-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2051-0016-3mg	N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide	1005299-12-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2051-0016-4mg	N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide	1005299-12-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2051-0016-5mg	N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide	1005299-12-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F2051-0016-10mg	N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide	1005299-12-6	90%+	10mg	$79.0	2023-05-17

N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide Related Literature

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3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

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Additional information on N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide

N-[1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-yl]-2,6-Dimethoxybenzamide: A Comprehensive Overview

N-[1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-yl]-2,6-Dimethoxybenzamide, also known by its CAS Registry Number 1005299-12-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzenesulfonyl group attached to a tetrahydroquinoline moiety and a 2,6-dimethoxybenzamide substituent. The combination of these functional groups imparts distinctive chemical properties that make this compound a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway for this compound, improving yield and purity. The structural elucidation of N-[1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-yl]-2,6-Dimethoxybenzamide has been confirmed through various spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into the spatial arrangement of the molecule and its electronic properties.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The tetrahydroquinoline core is known for its ability to interact with various biological targets, including enzymes and receptors. Recent studies have demonstrated that N-[1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-yl]-2,6-Dimethoxybenzamide exhibits significant inhibitory activity against certain kinases involved in cellular signaling pathways. This makes it a potential candidate for drug development in the treatment of diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The benzenesulfonyl group contributes to the molecule's stability and solubility properties, which are crucial for applications in polymer chemistry and nanotechnology. Researchers have investigated the use of this compound as a building block for constructing advanced materials with tailored electronic and mechanical properties.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Studies have focused on developing eco-friendly synthesis methods that minimize waste and reduce energy consumption. These efforts align with the growing demand for sustainable practices in the chemical industry.

In conclusion, N-[1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-yl]-2,6-Dimethoxybenzamide (CAS No. 1005299-12-6) is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methods and material science continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.